2-(4-sec-butylphenoxy)-N-(2-methylphenyl)acetamide

• Molecular Formula: C19H23NO2
• Molecular Weight: 297.4 g/mol
• IUPAC Name: 2-(4-butan-2-ylphenoxy)-N-(2-methylphenyl)acetamide
• InChI: InChI=1S/C19H23NO2/c1-4-14(2)16-9-11-17(12-10-16)22-13-19(21)20-18-8-6-5-7-15(18)3/h5-12,14H,4,13H2,1-3H3,(H,20,21)
• InChI Key: MEXRZFKZNIRZQN-UHFFFAOYSA-N
• SMILES: CCC(C)C1=CC=C(C=C1)OCC(=O)NC2=CC=CC=C2C

Description

2-(4-sec-butylphenoxy)-N-(2-methylphenyl)acetamide, also known as BMS-986177, is a compound that has gained attention in recent years due to its potential therapeutic applications. This compound belongs to the class of drugs known as small molecule inhibitors, which are designed to target specific enzymes or proteins involved in disease processes. In

Mechanism of Action

2-(4-sec-butylphenoxy)-N-(2-methylphenyl)acetamide acts as a competitive inhibitor of BRD4, binding to the protein's bromodomain and preventing it from interacting with acetylated histones. This disrupts the regulation of gene expression, leading to the suppression of tumor growth.
Biochemical and Physiological Effects:
In addition to its antitumor effects, 2-(4-sec-butylphenoxy)-N-(2-methylphenyl)acetamide has also been shown to have anti-inflammatory properties. It has been shown to inhibit the production of pro-inflammatory cytokines in vitro and in vivo, suggesting that it may have potential applications in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of 2-(4-sec-butylphenoxy)-N-(2-methylphenyl)acetamide is its specificity for BRD4, which allows for targeted inhibition of this protein without affecting other cellular processes. However, its potency and selectivity may vary depending on the cell type and experimental conditions used. Additionally, the synthesis of 2-(4-sec-butylphenoxy)-N-(2-methylphenyl)acetamide can be complex and time-consuming, which may limit its availability for research purposes.

Future Directions

There are several potential directions for future research on 2-(4-sec-butylphenoxy)-N-(2-methylphenyl)acetamide. One area of interest is the development of more potent and selective inhibitors of BRD4, which may have improved therapeutic efficacy. Additionally, the combination of 2-(4-sec-butylphenoxy)-N-(2-methylphenyl)acetamide with other anticancer agents may enhance its antitumor effects. Further studies are also needed to explore the potential applications of 2-(4-sec-butylphenoxy)-N-(2-methylphenyl)acetamide in the treatment of inflammatory diseases and other conditions.

Synthesis Methods

The synthesis of 2-(4-sec-butylphenoxy)-N-(2-methylphenyl)acetamide involves several steps, starting with the reaction of 2-methylphenylacetic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with sec-butylphenol in the presence of a base to form the desired product. The final step involves the conversion of the amide group to the corresponding carboxylic acid, which can be used for further modifications.

Scientific Research Applications

2-(4-sec-butylphenoxy)-N-(2-methylphenyl)acetamide has been studied extensively for its potential therapeutic applications, particularly in the field of oncology. It has been shown to inhibit the activity of a specific protein known as bromodomain-containing protein 4 (BRD4), which is involved in the regulation of gene expression. BRD4 is overexpressed in many types of cancer, and its inhibition has been shown to have antitumor effects.